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Compound Name: Pip5K1C-IN-2

Cat. No.: B15138266 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed, objective comparison of two prominent inhibitors of

Phosphatidylinositol-4-Phosphate 5-Kinase Type 1C (PIP5K1C): Pip5K1C-IN-2 and UNC3230.

The information presented is supported by experimental data to aid in the selection of the most

appropriate inhibitor for specific research applications.

Introduction to PIP5K1C and its Inhibitors
Phosphatidylinositol-4-phosphate 5-kinase type 1C (PIP5K1C), also known as PIP5Kγ, is a

lipid kinase that plays a crucial role in cellular signaling by catalyzing the synthesis of

phosphatidylinositol 4,5-bisphosphate (PI(4,5)P₂). PI(4,5)P₂ is a key second messenger

involved in a multitude of cellular processes, including signal transduction, actin cytoskeleton

dynamics, and vesicle trafficking. Dysregulation of PIP5K1C activity has been implicated in

various pathological conditions, including cancer and chronic pain, making it an attractive

therapeutic target.[1]

This guide focuses on two small molecule inhibitors of PIP5K1C:

Pip5K1C-IN-2: A recently developed, highly potent and selective inhibitor.

UNC3230: A well-characterized, selective, and ATP-competitive inhibitor that has been

instrumental in elucidating the role of PIP5K1C in pain signaling.[2]
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Quantitative Data Summary
The following tables summarize the key quantitative data for Pip5K1C-IN-2 and UNC3230,

providing a direct comparison of their potency and selectivity.

Table 1: In Vitro Potency against PIP5K1C

Inhibitor IC₅₀ (nM) Assay Method Reference

Pip5K1C-IN-2 5.9
Biochemical Kinase

Assay
[3]

UNC3230 ~41
Microfluidic Mobility

Shift Assay
[2][4]

Table 2: Kinase Selectivity Profile

Inhibitor
Off-Target Kinases
(Inhibition >50% at
1 µM)

Selectivity Assay Reference

Pip5K1C-IN-2

Highly selective with

minimal off-target

effects reported.

KiNativ™ [5]

UNC3230 PIP4K2C KINOMEscan™ [2][6]

Note: Detailed kinase selectivity data can be found in the supplementary information of the

respective publications.

Signaling Pathway and Experimental Workflows
To visualize the biological context and experimental procedures, the following diagrams are

provided in DOT language for use with Graphviz.
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PIP5K1C Signaling Pathway
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In Vitro Kinase Assay Workflow (Microfluidic Mobility Shift)

Prepare reaction mix:
- PIP5K1C enzyme

- Fluorescently labeled PI(4)P substrate
- ATP

Add inhibitor (e.g., UNC3230)
at varying concentrations

Incubate at room temperature

Stop reaction

Analyze on microfluidic chip:
Separation of phosphorylated (product)

and unphosphorylated (substrate) peptides

Quantify fluorescence of substrate and product

Calculate % inhibition and determine IC₅₀
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Kinase Selectivity Profiling Workflow (KiNativ™)

Prepare cell lysate

Incubate lysate with inhibitor
(e.g., Pip5K1C-IN-2)

Add biotinylated ATP analog probe
(acyl-ATP)

Probe covalently labels active kinases

Digest proteins to peptides

Enrich biotinylated peptides

Analyze by LC-MS/MS

Quantify probe-labeled peptides
to determine inhibitor occupancy

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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